Cas no 2171725-69-0 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid
• CAS No: 2171725-69-0
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6117099
• PubChem ID: 165505160
• Update Time: 2025-06-22

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid
• EN300-1480854
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-hydroxybenzoic acid
• 2171725-69-0

• Inchi： 1S/C27H26N2O6/c1-2-7-23(25(31)28-16-12-13-24(30)21(14-16)26(32)33)29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22-23,30H,2,7,15H2,1H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： DARCNGUYBJKYTF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(=C(C(=O)O)C=1)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 125Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid (CAS No. 2171725-69-0)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid, identified by its CAS number 2171725-69-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the development of novel drug candidates. Its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and an amide linkage, make it a versatile intermediate in synthetic chemistry and a potential building block for more complex pharmacological entities.

The molecular structure of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid consists of a pentanamido moiety connected to a 2-hydroxybenzoic acid group, with the Fmoc group attached to the amino function. This configuration suggests that the compound may serve as a precursor in the synthesis of peptidomimetics or other biologically active molecules. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis (SPPS) to protect amino groups during elongation reactions. The ability to incorporate such protecting groups into a single molecular framework enhances the compound's utility in synthetic protocols.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties, such as enhanced stability and longer half-life. The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid could potentially be employed in the design of peptidomimetics by serving as a key intermediate. For instance, its structure could be modified to introduce additional functional groups or side chains that mimic peptide motifs while maintaining or improving solubility and bioavailability.

Moreover, the hydroxybenzoic acid moiety in this compound may contribute to its biological activity by interacting with specific binding sites on target proteins or enzymes. Hydroxylated aromatic compounds are well-known for their role in various biological processes, including antioxidant and anti-inflammatory effects. The combination of these features makes 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-hydroxybenzoic acid a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets with greater accuracy. These tools can be leveraged to explore the potential applications of 5-2-(({9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido)-2-hydroxybenzoic acid in therapeutic contexts. For example, virtual screening algorithms can identify potential drug-target interactions by comparing the compound's structure with known binding pockets in proteins. Such studies could provide valuable insights into its mechanism of action and guide the design of derivative compounds with improved efficacy.

The synthesis of 5-({((9H-fluorenine)-methylcarbonyl}amino)pentanoylamido)-2-hydroxybenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and automated purification methods, can streamline the process and enhance reproducibility. Additionally, green chemistry principles are increasingly being applied to reduce waste and improve sustainability in chemical synthesis. These approaches align with broader efforts to make pharmaceutical manufacturing more environmentally friendly while maintaining high standards of quality.

In conclusion, 5-({((9H-fluorenylmethylcarbonyl}amino)pentanoylamido)-2-hydroxybenzoic acid (CAS No. 2171725-69) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications in drug development. Its role as an intermediate in peptidomimetic synthesis and its potential for biological activity make it a compelling subject for further research. As computational methods continue to evolve, researchers will have increasingly powerful tools at their disposal to explore the therapeutic potential of this compound and its derivatives.